Cas no 2138139-08-7 (Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)-)

Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)-, is a fluorinated and chlorinated pyrimidine derivative with significant utility in synthetic organic chemistry and pharmaceutical intermediates. The presence of both fluorine and trichloromethyl groups enhances its reactivity, making it a valuable building block for nucleophilic substitution and cross-coupling reactions. The difluoro substitution at the 4,6-positions contributes to increased metabolic stability and lipophilicity, while the trichloromethyl group offers a versatile handle for further functionalization. Its structural features make it particularly useful in the development of agrochemicals and bioactive compounds. The compound's stability under standard conditions ensures ease of handling in laboratory and industrial applications.
Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- structure
2138139-08-7 structure
Product Name:Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)-
CAS No:2138139-08-7
MF:C6H3Cl3F2N2
MW:247.457225084305
CID:5294812
Update Time:2025-06-27

Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)-
    • Inchi: 1S/C6H3Cl3F2N2/c1-2-3(10)12-5(6(7,8)9)13-4(2)11/h1H3
    • InChI Key: MBTTWAKHZDVVFR-UHFFFAOYSA-N
    • SMILES: C1(C(Cl)(Cl)Cl)=NC(F)=C(C)C(F)=N1

Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- Pricemore >>

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Additional information on Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)-

Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- (CAS No. 2138139-08-7): A Comprehensive Overview

Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)-, identified by its CAS number CAS No. 2138139-08-7, is a fluorinated pyrimidine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features including fluoro and chloro substituents, exhibits promising potential in various biological and chemical applications.

The structural motif of Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- consists of a pyrimidine core substituted with fluorine atoms at the 4 and 6 positions, a methyl group at the 5 position, and a trichloromethyl group at the 2 position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it a valuable scaffold for further derivatization and exploration.

In recent years, there has been a growing interest in fluorinated pyrimidines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of fluorine atoms in Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- contributes to its stability and reactivity, which are crucial factors in drug design and development. Moreover, the trichloromethyl group adds another layer of functionality, enabling further chemical modifications that can fine-tune the biological activity of the compound.

One of the most compelling aspects of Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- is its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that fluorinated pyrimidines can exhibit potent activity against various diseases, including cancer and infectious disorders. The unique structural features of this compound make it an attractive candidate for further investigation in medicinal chemistry.

Recent research has focused on exploring the pharmacological properties of Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- by incorporating it into different molecular frameworks. For instance, researchers have synthesized analogs of this compound with modified substitution patterns to evaluate their efficacy in inhibiting specific enzymes or receptors involved in disease pathways. These studies have provided valuable insights into the structure-activity relationships (SAR) of fluorinated pyrimidines and have paved the way for the development of more potent and selective drug candidates.

The synthesis of Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine and chlorine atoms into the pyrimidine ring necessitates specialized synthetic methodologies to achieve optimal results. Advances in synthetic chemistry have enabled researchers to develop more efficient routes for producing this compound, which is essential for large-scale applications in drug discovery.

In addition to its pharmaceutical applications, Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- has shown promise in agrochemical research. Fluorinated pyrimidines are known for their ability to act as intermediates in the synthesis of herbicides and pesticides due to their stability and reactivity. The unique structural features of this compound make it a potential building block for developing novel agrochemicals that offer improved efficacy and environmental safety.

The future prospects for Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)- are vast and exciting. Ongoing research is focused on expanding its applications in various fields by exploring new synthetic pathways and evaluating its biological activity in different models. As our understanding of the structure-property relationships continues to grow, it is anticipated that this compound will play a significant role in the development of next-generation therapeutics and agrochemicals.

In conclusion, Pyrimidine, 4,6-difluoro-5-methyl-2-(trichloromethyl)-, CAS No. 2138139-08-7, is a versatile fluorinated pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive scaffold for further derivatization and exploration. As research continues to uncover new applications for this compound, it is expected to contribute substantially to advancements in drug discovery and agricultural science.

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